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Abstract
ML171, also known as 2-acetylphenothiazine, is a potent and selective small-molecule inhibitor

of NADPH Oxidase 1 (NOX1).[1][2][3] Its discovery through high-throughput screening has

provided a valuable chemical probe to investigate the physiological and pathological roles of

NOX1-dependent reactive oxygen species (ROS) generation.[3][4] This document provides a

comprehensive technical overview of the discovery, synthesis, and characterization of ML171,

intended for researchers and professionals in the field of drug development.

Discovery of ML171
The identification of ML171 as a selective NOX1 inhibitor was the result of a high-throughput

screening (HTS) campaign.[3][5] The primary screen utilized a cell-based luminescence assay

to measure the inhibition of NOX1 activity in a human colon cancer cell line.

High-Throughput Screening (HTS) Workflow
The HTS workflow was designed to identify and validate potent and selective inhibitors of

NOX1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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